N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide

• IUPAC Name: N-[7-(4-methylphenyl)-5-oxo-7,8-dihydro-6H-quinazolin-2-yl]acetamide
• InChI: InChI=1S/C17H17N3O2/c1-10-3-5-12(6-4-10)13-7-15-14(16(22)8-13)9-18-17(20-15)19-11(2)21/h3-6,9,13H,7-8H2,1-2H3,(H,18,19,20,21)
• InChI Key: OMXNJIKVGGNECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC3=NC(=NC=C3C(=O)C2)NC(=O)C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide is a small molecule that has gained considerable attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is known to possess several interesting biological properties that make it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways that are involved in cell growth, proliferation, and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects:
N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways that lead to the activation of caspases, which are enzymes that cleave various cellular proteins and ultimately lead to cell death. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are critical processes involved in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes and access intracellular targets. It is also relatively easy to synthesize and modify, which makes it a versatile compound for structure-activity relationship studies. However, this compound has some limitations as well. It is relatively unstable and can undergo hydrolysis under certain conditions, which can complicate its use in some experiments.

Future Directions

There are several future directions for research on N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide. One potential area of research is the development of more potent and selective analogs of this compound for use as anticancer agents. Another area of research is the elucidation of the mechanism of action of this compound and the identification of its molecular targets. Additionally, this compound could be further investigated for its potential applications in other fields such as neurobiology and immunology.

Synthesis Methods

The synthesis of N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide has been reported in the literature. The most common method involves the reaction of 2-aminobenzamide with 4-methylbenzoyl chloride in the presence of a base to yield the corresponding quinazoline derivative. This intermediate is then reacted with acetic anhydride to afford the target molecule.

Scientific Research Applications

N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. It has also been reported to possess anti-inflammatory, antiviral, and antifungal activities.